Cas no 250698-51-2 ((2R,3R,5R)-5-(4-amino-2-oxopyrimidin-1(2H)-yl)-4,4-difluoro-2-(hydroxymethyl)tetrahydrofuran-3-yl tert-butyl carbonate)

(2R,3R,5R)-5-(4-amino-2-oxopyrimidin-1(2H)-yl)-4,4-difluoro-2-(hydroxymethyl)tetrahydrofuran-3-yl tert-butyl carbonate structure
250698-51-2 structure
Product Name:(2R,3R,5R)-5-(4-amino-2-oxopyrimidin-1(2H)-yl)-4,4-difluoro-2-(hydroxymethyl)tetrahydrofuran-3-yl tert-butyl carbonate
CAS No:250698-51-2
MF:C14H19F2N3O6
MW:363.313970804214
CID:6641743
PubChem ID:10690068
Update Time:2024-01-29

(2R,3R,5R)-5-(4-amino-2-oxopyrimidin-1(2H)-yl)-4,4-difluoro-2-(hydroxymethyl)tetrahydrofuran-3-yl tert-butyl carbonate Chemical and Physical Properties

Names and Identifiers

    • (2R,3R,5R)-5-(4-amino-2-oxopyrimidin-1(2H)-yl)-4,4-difluoro-2-(hydroxymethyl)tetrahydrofuran-3-yl tert-butyl carbonate
    • 2',2'-Difluoro-2'-deoxy-3'-O-(tert-butyloxycarbonyl)cytidine
    • 250698-51-2
    • LKIFGKNBZDGLOI-SZEHBUNVSA-N
    • SCHEMBL16322639
    • Inchi: 1S/C14H19F2N3O6/c1-13(2,3)25-12(22)24-9-7(6-20)23-10(14(9,15)16)19-5-4-8(17)18-11(19)21/h4-5,7,9-10,20H,6H2,1-3H3,(H2,17,18,21)/t7-,9-,10-/m1/s1
    • InChI Key: LKIFGKNBZDGLOI-SZEHBUNVSA-N
    • SMILES: FC1([C@H](N2C(N=C(C=C2)N)=O)O[C@H](CO)[C@H]1OC(=O)OC(C)(C)C)F

Computed Properties

  • Exact Mass: 363.12419166g/mol
  • Monoisotopic Mass: 363.12419166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 616
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 124Ų
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